molecular formula C9H9ClO B8505655 5-Chlorochroman

5-Chlorochroman

Cat. No.: B8505655
M. Wt: 168.62 g/mol
InChI Key: RRQPWPZCHFADGH-UHFFFAOYSA-N
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Description

5-Chlorochroman is a useful research compound. Its molecular formula is C9H9ClO and its molecular weight is 168.62 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9ClO

Molecular Weight

168.62 g/mol

IUPAC Name

5-chloro-3,4-dihydro-2H-chromene

InChI

InChI=1S/C9H9ClO/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1,4-5H,2-3,6H2

InChI Key

RRQPWPZCHFADGH-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC=C2Cl)OC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-chloro-2-(3-hydroxypropyl)phenol (0.56 g; 3 mmol) and triphenylphosphine (1.02 g; 3.90 mmol) in tetrahydrofuran (42 mL) was added diisopropyl azadicarboxylate (0.766 mL; 3.90 mmol), the reaction mixture was stirred at room temperature for 4 h and the volatiles were removed under reduced pressure. Purification by flash chromatography on silica gel using a gradient of ethyl acetate (5-80%) in heptane furnished 0.121 g (24%) of 5-chlorochroman.
Quantity
0.56 g
Type
reactant
Reaction Step One
Quantity
1.02 g
Type
reactant
Reaction Step One
Quantity
42 mL
Type
solvent
Reaction Step One
Yield
24%

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